2-[(3,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: 2-[(3,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide
• InChI: InChI=1S/C12H24N2O/c1-9-5-6-11(7-10(9)2)13-8-12(15)14(3)4/h9-11,13H,5-8H2,1-4H3
• InChI Key: DBVIALCJPQTSAI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1C)NCC(=O)N(C)C

Description

2-[(3,4-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide is a chemical compound with the molecular formula C12H24N2O and a molecular weight of 212.33 g/mol . This compound is known for its unique structure, which includes a cyclohexyl ring substituted with dimethyl groups and an acetamide moiety. It is used in various research and industrial applications due to its reactivity and selectivity.

Preparation Methods

The synthesis of 2-[(3,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide typically involves the reaction of 3,4-dimethylcyclohexylamine with N,N-dimethylacetamide under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve bulk synthesis and purification processes to ensure high purity and yield .

Chemical Reactions Analysis

2-[(3,4-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

2-[(3,4-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide is utilized in various scientific research fields, including:

Chemistry: It serves as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound is used in biochemical assays and studies involving enzyme interactions and protein binding.

Medicine: It is investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound finds applications in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2-[(3,4-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide can be compared with other similar compounds, such as:

2-[(3,4-Dimethylcyclohexyl)amino]propan-1-ol: This compound has a similar cyclohexylamine structure but differs in the functional group attached to the nitrogen atom.

2-((3,4-Dimethylcyclohexyl)amino)propane-1,3-diol: This compound contains additional hydroxyl groups, which may alter its reactivity and applications.

The uniqueness of this compound lies in its specific structure and the balance of reactivity and selectivity it offers for various applications.